Cas no 1806376-93-1 (Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate)

• Product Name: Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate
• CAS No: 1806376-93-1
• MF: C₁₃H₁₅ClO₃S
• MW: 286.774401903152
• CID: 4958080
• Update Time: 2025-05-19

Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate

• Inchi： 1S/C13H15ClO3S/c1-4-17-13(16)10-5-9(12(15)8(2)14)6-11(7-10)18-3/h5-8H,4H2,1-3H3
• InChI Key： HXQQSCZFMFYZIO-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=C(C(=O)OCC)C=1)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.4
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate

Research Brief on Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate (CAS: 1806376-93-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate (CAS: 1806376-93-1) is a synthetic intermediate of growing interest in medicinal chemistry and drug discovery. Recent studies highlight its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This compound's unique structural features, including the chloro-propanoyl and methylthio substituents, enable diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Ethyl 3-(2-chloropropanoyl)-5-(methylthio)benzoate as a key intermediate to develop analogs with improved selectivity against autoimmune disease targets. The chloropropanoyl moiety was found to enhance covalent binding to cysteine residues in the BTK active site, while the methylthio group contributed to optimal pharmacokinetic properties.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of this compound exhibited promising activity against drug-resistant Staphylococcus aureus strains. The electron-withdrawing chlorine atom and thioether functionality were identified as critical for disrupting bacterial cell wall biosynthesis. Molecular docking studies revealed interactions with penicillin-binding protein 2a (PBP2a), suggesting a novel mechanism of action distinct from current β-lactam antibiotics.

Significant progress has also been made in the compound's synthetic methodology. A recent patent (WO2023124567) describes an optimized, scalable synthesis route with 78% overall yield, addressing previous challenges in controlling the stereochemistry at the chloropropanoyl center. This advancement enables more efficient production for preclinical studies and supports structure diversification efforts.

From a safety perspective, preliminary toxicological assessments (ACS Chemical Biology, 2023) indicate that the parent compound shows favorable in vitro safety profiles (CC50 > 100 μM in HepG2 cells), though researchers caution that specific derivatives may require individual evaluation. The methylthio group's metabolic stability appears superior to analogous oxygen-containing compounds, based on microsomal stability assays.

Future research directions highlighted in recent reviews include exploring this scaffold for targeted protein degradation (PROTACs) and as a fluorescent probe for cellular imaging. The compound's ability to undergo bioorthogonal reactions with thiol-reactive tags makes it particularly attractive for chemical biology applications. Several pharmaceutical companies have included analogs in their early-stage pipelines for inflammatory and oncological indications.